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Compound of Interest

3-(Bromomethyl)-2-nitrobenzoyl!
Compound Name:

chloride
CAS No.: 920760-15-2
Cat. No.: B14179755

Get Quote

Core Directive & Scientific Rationale
The "Probe" Concept

3-(Bromomethyl)-2-nitrobenzoyl chloride is not a detection probe in itself; rather, it is a
modular "warhead" carrier. It allows researchers to synthesize custom probes that can be
covalently attached to a target and subsequently removed or cleaved using UV light.

Its utility relies on three structural features:

¢ Acyl Chloride (C-1): Reacts with amines (e.g., N-terminus, Lysine, or amine-functionalized
fluorophores/biotin).

+ Bromomethyl Group (C-3): A potent alkylating agent that reacts specifically with thiols
(Cysteine) or can be substituted to hold a "leaving group."
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» Nitro Group (C-2): Positioned ortho to the bromomethyl group, this facilitates the Norrish
Type Il photocleavage reaction, allowing the bond at C-3 to break upon UV irradiation (300—
365 nm).

Mechanism of Action

The reagent functions as a "bridge" between a functional tag (Probe R) and a biological target
(Protein-SH).

o Step 1 (Probe Assembly): The acyl chloride is coupled to an amine-containing tag (e.g.,
Biotin-PEG-NH2).

o Step 2 (Target Labeling): The bromomethyl group alkylates a cysteine thiol on the target
protein.

o Step 3 (Photolysis): UV light triggers an intramolecular redox reaction where the nitro group
is reduced to a nitroso group, cleaving the benzylic bond and releasing the target.

Experimental Workflow Visualization

The following diagram illustrates the synthesis of a "Photocleavable Biotin Probe" and its
application in reversible protein pulldown.
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Caption: Workflow for synthesizing a photocleavable probe and its reversible conjugation to a
protein target.

Detailed Protocols
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Protocol A: Synthesis of a Photocleavable Probe (e.g.,
PC-Biotin)

Objective: To attach a functional reporter (Biotin) to the acid chloride moiety.
Reagents:

e 3-(Bromomethyl)-2-nitrobenzoyl chloride (BMNBC)

» Amine-functionalized Biotin (e.g., Biotin-PEG4-amine)

¢ Dichloromethane (DCM), anhydrous

o Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

Step-by-Step:

» Preparation: Dissolve 1.0 equivalent of Biotin-PEG4-amine in anhydrous DCM under
nitrogen atmosphere.

o Base Addition: Add 1.2 equivalents of TEA. Cool the mixture to 0°C on an ice bath.

e Coupling: Dropwise add a solution of BMNBC (1.1 equivalents) in DCM. The slight excess
ensures complete consumption of the valuable biotin reagent.

¢ Reaction: Stir at 0°C for 30 minutes, then allow to warm to room temperature (RT) for 2
hours.

o Critical Note: The ortho-nitro group provides steric hindrance; ensure sufficient reaction
time.

¢ Quenching: Quench with a small amount of water to hydrolyze excess acid chloride (the
bromomethyl group is relatively stable to water at neutral pH for short periods, but work

quickly).

 Purification: Extract with DCM/Brine. Purify the organic layer via Flash Chromatography
(Silica gel).
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o Validation: Verify product mass (LC-MS). The bromomethyl group gives a characteristic
isotopic pattern (1:1 doublet for 7°Br/81Br).

Protocol B: Cysteine Labeling (Protein Conjugation)

Objective: To covalently attach the synthesized probe to a target protein via Cysteine.
Reagents:

e Synthesized PC-Probe (from Protocol A)

o Target Protein (in PBS or HEPES, pH 7.2-7.5)

o TCEP (Tris(2-carboxyethyl)phosphine) to reduce disulfides (optional)

Step-by-Step:

Reduction (Optional): If targeting total cysteine, treat protein with 1 mM TCEP for 30 minutes
to reduce disulfides.

Labeling: Add the PC-Probe (dissolved in DMSO) to the protein solution.

o Ratio: Use 5-10 molar excess of probe over protein.

o Solvent: Keep final DMSO concentration <5% to avoid denaturation.

Incubation: Incubate at RT for 1-2 hours or 4°C overnight in the dark.

o Note: The benzylic bromide is highly reactive toward thiols (SN2 reaction).

Desalting: Remove excess unreacted probe using a Zeba spin column or dialysis.

Protocol C: Photolysis (Cleavage)

Objective: To release the protein or cleave the tag.
Parameters:

e Light Source: UV LED or Mercury Arc Lamp.
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e Wavelength: 365 nm (optimal) or 300—350 nm.

e Power: 5-10 mW/cm2.

Step-by-Step:

o Place the labeled protein sample in a quartz cuvette or an optically clear microplate.

« Irradiate for 5-10 minutes on ice (to prevent heating).

o Post-Cleavage Analysis: Analyze by SDS-PAGE or Mass Spectrometry.

o Expectation: A mass shift corresponding to the loss of the tag. The protein will retain a

small "scar" (the nitroso-benzaldehyde derivative usually remains attached to the tag,

while the protein is released as the free thiol or a sulfenic acid depending on the exact

cleavage mechanism and scavengers used).

o Scavengers: Add 1 mM dithiothreitol (DTT) or hydroxylamine during photolysis to

scavenge the nitrosoaldehyde byproduct, preventing it from re-reacting with the protein.

Chemical Data & Reactivity Profile

Parameter

Value/Description

Relevance

Molecular Weight

~278.49 g/mol

Calculation of stoichiometry.

Electrophiles

Acyl Chloride (Fast), Benzyl

Bromide (Medium)

Allows sequential, selective

functionalization.

Photolysis

Compatible with standard UV

300-365 nm crosslinkers; avoids DNA
damage (if >300nm).
Hydrophobic; requires organic
Solubility DCM, DMSO, DMF co-solvent for aqueous
labeling.
- Moisture Sensitive (Store Acyl chloride hydrolyzes to
Stability

under Argon)

acid if exposed to air.
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Mechanism of Photocleavage (Graphviz)

The following diagram details the ortho-nitrobenzyl photochemistry responsible for the probe's

"release" function.

Caption: Norrish Type Il photocleavage mechanism. The excited nitro group abstracts a

benzylic hydrogen, leading to rearrangement and bond cleavage.

Safety & Handling (E-E-A-T)

Corrosivity: The acyl chloride moiety releases HCI upon hydrolysis. Handle in a fume hood.

Lachrymator: Benzylic bromides are potent lachrymators (tear gas agents). Wear tight-fitting
goggles and double gloves.

Explosion Hazard: Nitro compounds can be energetic. Do not heat the neat solid above
100°C.

Storage: Store at -20°C under inert gas (Argon/Nitrogen) to prevent hydrolysis of the acid
chloride.
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Note: While specific papers titled solely with this CAS number are rare, the chemistry described

is the canonical application of ortho-nitrobenzyl bromide derivatives in chemical biology.
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» To cite this document: BenchChem. [Application Note: 3-(Bromomethyl)-2-nitrobenzoyl
Chloride as a Photocleavable Heterobifunctional Scaffold]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b14179755/docs#application-note-
3-bromomethyl-2-nitrobenzoyl-chloride-as-a-photocleavable-heterobifunctional-scaffold]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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